Cas no 912366-74-6 (2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide)

• Product Name: 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide
• CAS No: 912366-74-6
• MF: C₂₀H₂₂N₄O₂S
• MW: 382.479282855988
• MDL: MFCD21648525
• CID: 1961057
• PubChem ID: 52946076
• Update Time: 2025-07-25

2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide
• 2-(3-methoxyphenyl)-4-[[(3S)-piperidin-3-yl]amino]thieno[3,2-c]pyridine-7-carboxamide
• 912366-74-6
• (S)-2-(3-methoxyphenyl)-4-(piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide
• CHEMBL1287979
• BDBM50332140
• FD7151

• MDL： MFCD21648525
• Inchi： 1S/C20H22N4O2S/c1-26-14-6-2-4-12(8-14)17-9-15-18(27-17)16(19(21)25)11-23-20(15)24-13-5-3-7-22-10-13/h2,4,6,8-9,11,13,22H,3,5,7,10H2,1H3,(H2,21,25)(H,23,24)/t13-/m0/s1
• InChI Key： CKZUUPZMLCZYML-ZDUSSCGKSA-N
• SMILES： S1C(C2C=CC=C(C=2)OC)=CC2=C1C(C(N)=O)=CN=C2N[C@@H]1CNCCC1

Computed Properties

• Exact Mass: 382.14634713Da
• Monoisotopic Mass: 382.14634713Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide

Comprehensive Overview of 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide (CAS No. 912366-74-6)

The compound 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide, identified by its CAS No. 912366-74-6, is a highly specialized molecule with significant potential in pharmaceutical research and development. This thienopyridine derivative has garnered attention due to its unique structural features, which include a methoxyphenyl group and a piperidinylamino moiety. These functional groups contribute to its biological activity and make it a promising candidate for further investigation in drug discovery.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide due to their potential applications in oncology and neurodegenerative diseases. The compound's ability to modulate specific enzymatic pathways aligns with current trends in targeted therapy, a hot topic in both academic and industrial settings.

The synthesis of 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its thieno[3,2-c]pyridine core is a privileged scaffold in medicinal chemistry, often associated with high binding affinity and selectivity. This has led to increased searches for "thienopyridine derivatives" and "piperidine-based drug candidates" in scientific databases, reflecting the growing interest in this chemical space.

One of the most frequently asked questions about this compound revolves around its solubility and bioavailability, which are critical factors in drug development. Preliminary studies suggest that the carboxamide group enhances its water solubility, while the methoxyphenyl moiety improves membrane permeability. These properties are essential for optimizing pharmacokinetic profiles, a key consideration for researchers designing next-generation therapeutics.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern medicine. The (S)-piperidin-3-ylamino side chain may contribute to its ability to bypass common resistance mechanisms, making it a valuable tool for studying alternative treatment strategies. This aligns with the increasing number of searches for "overcoming drug resistance" and "novel kinase inhibitors" in recent literature.

From a structural perspective, the thieno[3,2-c]pyridine core of this compound shares similarities with several FDA-approved drugs, which has sparked discussions about its drug-likeness and lead optimization potential. Computational modeling studies have predicted favorable interactions with various biological targets, particularly those involved in cell signaling pathways. These findings have contributed to the compound's inclusion in virtual screening libraries and fragment-based drug design projects.

In the context of green chemistry and sustainable drug development, researchers are also exploring eco-friendly synthesis routes for 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide. This reflects the pharmaceutical industry's growing emphasis on environmentally benign processes, a topic that has seen increased attention in both scientific publications and patent applications.

The compound's stereochemistry, particularly the (S)-configuration of the piperidine moiety, is another area of active investigation. Chirality often plays a crucial role in biological activity, and this has led to numerous searches for "chiral drug development" and "stereoselective synthesis" in recent years. The presence of this stereocenter makes 912366-74-6 an interesting case study for structure-activity relationship analyses.

As the scientific community continues to explore the potential of 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide, its applications may extend beyond traditional therapeutic areas. Recent interest in multi-target drugs and polypharmacology suggests that compounds with complex structures like this one could offer advantages in treating multifactorial diseases. This aligns with current trends in systems pharmacology and network medicine approaches.

In conclusion, 2-(3-methoxyphenyl)-4-((S)-piperidin-3-ylamino)thieno[3,2-c]pyridine-7-carboxamide (CAS No. 912366-74-6) represents a fascinating example of modern medicinal chemistry. Its unique combination of structural features, potential biological activities, and relevance to current research trends make it a compound worth watching in the coming years. As the pharmaceutical landscape evolves, molecules like this will likely play an important role in addressing unmet medical needs through innovative therapeutic approaches.